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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
calcium picrate. The information presented is intended to support research, scientific analysis,
and drug development activities by offering detailed data, experimental methodologies, and
visual representations of key chemical processes and structures.

Core Physicochemical Data

Calcium picrate, the calcium salt of picric acid, is a chemical compound that exists in both
anhydrous and hydrated forms. Its properties are of significant interest in various chemical and
pharmaceutical applications. The quantitative physicochemical data for calcium picrate are
summarized in the table below for ease of reference and comparison.
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Property Value

Anhydrous: Ci2H4CaNeO14[1][2] Pentahydrate:
Ca(CsH2N307)2-5H20]3][4]

Chemical Formula

Anhydrous: ~496.27 g/mol [1][3][5][6]

Molecular Weight Pentahydrate: 586.4 g/mol [3][4]

Appearance Yellowish, red, or orange crystals[7][8][9]

CAS Number 16824-78-5[1][2][3][5]

Crystal System Orthorhombic (for the pentahydrate form)[3][4]
Space Group Pmab (for the pentahydrate form)[3][4]
Activation Energy (Decomposition) 140.3 kJ/mol[7]

Experimental Protocols

The synthesis and characterization of calcium picrate involve specific experimental
procedures to ensure the purity and desired form of the final product. The following sections
detail the methodologies for its synthesis, purification, and analysis.

A common and well-documented method for preparing calcium picrate is through the
neutralization reaction between picric acid and a calcium base, such as calcium carbonate or
calcium hydroxide.[3]

Reaction with Calcium Carbonate:

The general chemical equation for this reaction is: 2 CeH2(NO2)sOH + CaCOs -
Ca[CeH2(NO2)30]z + H20 + CO2[3]

Procedure:
e An aqueous solution of picric acid is prepared.

e Calcium carbonate powder is slowly added to the picric acid solution at room temperature
with continuous stirring.
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e The mixture is stirred for approximately two hours to ensure the reaction proceeds to
completion, which is indicated by the cessation of carbon dioxide evolution.[3]

» Upon completion, any unreacted calcium carbonate is removed by filtration.[3]

e The resulting filtrate, containing the soluble calcium picrate, is then concentrated by
evaporation to induce crystallization.[3]

To obtain a high-purity product, the crude calcium picrate can be purified through
recrystallization.

Procedure:
e The crude crystals are dissolved in a suitable hot solvent, such as acetone.[7]
e Any insoluble impurities are removed by filtering the hot solution.

e The hot filtrate is then allowed to cool, leading to the precipitation of purified calcium picrate
crystals.

e The purified crystals are collected via vacuum filtration and washed with a small amount of
cold solvent to remove any remaining impurities.[3]

Several analytical techniques are employed to determine the structure and properties of
calcium picrate.

» Single-Crystal X-ray Diffraction: This technique is used to determine the precise three-
dimensional arrangement of atoms within the crystal lattice. For calcium picrate
pentahydrate, this method has revealed an orthorhombic crystal system and a novel eight-
coordinate stereochemistry for the calcium ion.[3][4]

o Thermal Analysis (DSC/TG): Differential Scanning Calorimetry (DSC) and Thermogravimetry
(TG) are utilized to study the thermal stability and decomposition behavior of the compound.
DSC can identify endothermic and exothermic transitions, such as the loss of water of
crystallization, while TG measures the change in mass as a function of temperature.[3][7]
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» Karl Fischer Titration: This method is specifically used to quantify the water content in
hydrated forms of calcium picrate, providing a more accurate measure of the degree of
hydration than thermogravimetric analysis alone.[7]

o Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy is employed to identify
the functional groups present in the molecule and to confirm the formation of the picrate salt.

[7]

Visualizations
The following diagrams, generated using the DOT language, illustrate key aspects of calcium
picrate's synthesis and molecular structure.

Caption: Synthesis workflow for Calcium Picrate.

Caption: Coordination of the Calcium ion.

Stability and Hazards

Calcium picrate is an energetic material and should be handled with appropriate safety
precautions.

o Explosive Nature: Like its parent compound, picric acid, calcium picrate is an explosive,
particularly when it is dry.[10] It is sensitive to shock, heat, and friction.[10]

o Formation of Other Metal Picrates: Contact with certain metals can lead to the formation of
other metal picrates, which may be even more sensitive and hazardous.[11]

o Thermal Decomposition: The decomposition of alkaline-earth metal picrates, including
calcium picrate, initiates at a higher temperature than that of picric acid.[7] The activation
energy for the exothermic decomposition of calcium picrate has been determined to be
140.3 kJ/mol.[7]

 Interaction with Concrete: Picric acid can react with calcium compounds in concrete to form
calcium picrate, which is a significant hazard if picric acid is spilled on such surfaces.[3][10]

This guide provides a foundational understanding of the physicochemical properties of calcium
picrate. Researchers and professionals are encouraged to consult the cited literature for more
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detailed information and to always adhere to strict safety protocols when handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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